Cas no 554404-08-9 ((1-Benzyl-5-chloro-1H-benzoimidazol-2-ylsulfanyl)-acetic acid)

• Product Name: (1-Benzyl-5-chloro-1H-benzoimidazol-2-ylsulfanyl)-acetic acid
• CAS No: 554404-08-9
• MF: C₁₆H₁₃ClN₂O₂S
• MW: 332.804621458054
• MDL: MFCD03964656
• CID: 3105503
• PubChem ID: 5011390
• Update Time: 2025-10-28

(1-Benzyl-5-chloro-1H-benzoimidazol-2-ylsulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (1-Benzyl-5-chloro-1H-benzoimidazol-2-ylsulfanyl)-acetic acid
• CCG-292607
• MFCD03964656
• EN300-04363
• 2-(1-benzyl-5-chlorobenzimidazol-2-yl)sulfanylacetic acid
• [(1-benzyl-5-chloro-1,3-benzodiazol-2-yl)sulfanyl]acetic acid
• EXA40408
• 554404-08-9
• Enamine_004978
• HMS1408C06
• 2-[(1-benzyl-5-chloro-1H-1,3-benzodiazol-2-yl)sulfanyl]aceticacid
• 2-[(1-benzyl-5-chloro-1H-1,3-benzodiazol-2-yl)sulfanyl]acetic acid
• AKOS034448438
• IDI1_007565
• Z55903622
• G32873

• MDL： MFCD03964656
• Inchi： 1S/C16H13ClN2O2S/c17-12-6-7-14-13(8-12)18-16(22-10-15(20)21)19(14)9-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,20,21)
• InChI Key： BGTKFCTXONQEGD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(N2CC1C=CC=CC=1)SCC(=O)O

Computed Properties

• Exact Mass: 332.0386265Da
• Monoisotopic Mass: 332.0386265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on (1-Benzyl-5-chloro-1H-benzoimidazol-2-ylsulfanyl)-acetic acid

Comprehensive Analysis of (1-Benzyl-5-chloro-1H-benzoimidazol-2-ylsulfanyl)-acetic acid (CAS No. 554404-08-9): Properties, Applications, and Research Insights

The compound (1-Benzyl-5-chloro-1H-benzoimidazol-2-ylsulfanyl)-acetic acid (CAS No. 554404-08-9) is a specialized benzoimidazole derivative with a unique molecular structure featuring a benzyl group, a chloro substituent, and a sulfanyl-acetic acid moiety. This combination of functional groups makes it a versatile intermediate in organic synthesis and pharmaceutical research. Researchers and industry professionals frequently search for its synthetic pathways, biological activity, and potential drug discovery applications, reflecting its growing relevance in modern chemistry.

Recent trends in AI-driven drug design and computational chemistry have amplified interest in 554404-08-9, as its structural motifs align with targets for enzyme inhibition and receptor modulation. The benzoimidazole core is known for its prevalence in antimicrobial and anti-inflammatory agents, prompting queries about its structure-activity relationship (SAR). Additionally, the sulfanyl-acetic acid component suggests potential utility in chelation therapy or prodrug development, topics frequently explored in academic forums.

From a synthetic chemistry perspective, 554404-08-9 serves as a building block for heterocyclic compounds. Its chloro and benzyl groups offer sites for further functionalization, making it valuable for catalysis studies and material science applications. Laboratories often investigate its solubility, stability, and reaction kinetics, addressing common questions about its handling and storage. Notably, its melting point and spectral data (e.g., NMR, IR) are critical for quality control in custom synthesis services.

Environmental and green chemistry considerations also drive interest in this compound. Researchers explore eco-friendly synthesis routes for 554404-08-9, aligning with the demand for sustainable chemical processes. Its potential role in biodegradable materials or renewable energy applications is another emerging topic, though further studies are needed to validate these hypotheses.

In conclusion, (1-Benzyl-5-chloro-1H-benzoimidazol-2-ylsulfanyl)-acetic acid represents a multifaceted compound with significant research and industrial potential. Its integration into high-throughput screening libraries and medicinal chemistry pipelines underscores its importance. Future directions may include nanotechnology adaptations or bioorthogonal chemistry applications, reflecting the dynamic nature of this field.